Secretase

  • Verubecestat
    Verubecestat
    • CAS RN
    • 1286770-55-5
    • Molecular Formula:
    • C₁₇H₁₇F₂N₅O₃S
    • Molecular Weight:
    • 409.41
    Description
    Verubecestat (MK-8931) is an investigational drug developed by Merck & Co. Inc. as a potential treatment for Alzheimer's disease. It is a small molecule inhibitor of the enzyme β-secretase 1 (BACE1), which is in...
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  • Semagacestat
    Semagacestat
    • CAS RN
    • 425386-60-3
    • Molecular Formula:
    • C19H27N3O4
    • Molecular Weight:
    • 361.4 g/mol
    Description
    Semagacestat (also known as GSK1838262A) is a novel synthetic inhibitor of gamma-secretase, a key enzyme involved in the production of amyloid-β peptide (Aβ) in the brain. It is an important drug target for Alzh...
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